Cas no 45788-94-1 (3-Methylbenzene-1-sulfinic acid)

• Product Name: 3-Methylbenzene-1-sulfinic acid
• CAS No: 45788-94-1
• MF: C₇H₈O₂S
• MW: 156.202220916748
• CID: 5142549
• PubChem ID: 13787189
• Update Time: 2024-03-01

3-Methylbenzene-1-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfinic acid, 3-methyl-
• 3-Methylbenzene-1-sulfinic acid

• Inchi： 1S/C7H8O2S/c1-6-3-2-4-7(5-6)10(8)9/h2-5H,1H3,(H,8,9)
• InChI Key： IMMPLAUVBYOSBD-UHFFFAOYSA-N
• SMILES： C1(S(O)=O)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 156.02450067g/mol
• Monoisotopic Mass: 156.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes